![molecular formula C24H28N4O2 B2482758 N-(4-Ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide CAS No. 1115930-28-3](/img/structure/B2482758.png)
N-(4-Ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide
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Overview
Description
N-(4-Ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Toxicokinetics
Studies on ethyl tert-butyl ether (ETBE) highlight the pharmacokinetic and toxicokinetic profiles of ethers and their metabolites in human subjects. These studies evaluate the uptake, disposition, and metabolic pathways, including the identification of appropriate biomarkers for exposure and potential toxic effects (A. Nihlen, A. Löf, & G. Johanson, 1998). This research area is crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of chemical compounds, which could be relevant for N-(4-Ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide.
Metabolism and Drug Interactions
The metabolism of widely used drugs like acetaminophen has been extensively studied to understand their pharmacological effects and potential drug interactions. Research focusing on the comprehensive profiling of drug metabolites and their impacts on human health is essential for predicting the behavior of new chemical entities in the body. For instance, the detection of novel metabolites in cases of drug overdose and their pharmacological implications provide valuable insights into drug safety and therapeutic monitoring (J. Markowitz et al., 1999). Such studies are indicative of the complexity of drug metabolism and the significance of identifying all possible metabolic pathways and interactions.
Therapeutic and Clinical Applications
The clinical applications of compounds, especially in the context of pain management and anti-inflammatory effects, are of significant interest. Research comparing the efficacy of different analgesics, including acetaminophen and celecoxib, in treating conditions like osteoarthritis provides insights into the therapeutic potentials of chemical compounds (T. Pincus et al., 2004). Such comparative studies help in understanding the relative effectiveness, safety profiles, and patient preferences, which are critical for drug development and clinical use.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(4-ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O2/c1-3-18-8-10-19(11-9-18)25-22(29)16-28-24(30)21-7-5-4-6-20(21)23(26-28)27-14-12-17(2)13-15-27/h4-11,17H,3,12-16H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWVVPFXFPHOHPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCC(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.